2-chloro-N-(5-chloro-isoquinolin-6-yl)acetamide

• Molecular Formula: C11H8Cl2N2O
• Molecular Weight: 255.10 g/mol
• IUPAC Name: 2-chloro-N-(5-chloroisoquinolin-6-yl)acetamide
• InChI: InChI=1S/C11H8Cl2N2O/c12-5-10(16)15-9-2-1-7-6-14-4-3-8(7)11(9)13/h1-4,6H,5H2,(H,15,16)
• InChI Key: IXTPDYKUAIXUNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=NC=C2)Cl)NC(=O)CCl

Description

2-chloro-N-(5-chloro-isoquinolin-6-yl)acetamide is a useful research compound. Its molecular formula is C11H8Cl2N2O and its molecular weight is 255.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To chloroacetic acid in DMF is added EDC, DMAP and 5-chloro-6-aminoisoquinoline. This mixture is stirred for 4 hours. The reaction is washed with NaHCO3(sat), extracted with EtOAc, dried (Na2SO4), filtered and evaporated. Column chromatography (SiO2, 5% MeOH/CH2Cl2) gives 2-chloro-N-(5-chloro-isoquinolin-6-yl) acetamide.